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Compound of Interest

Compound Name: JX237

Cat. No.: B15610390 Get Quote

For Research Use Only: This document provides critical guidance for the proper disposal of the

research chemical JX237, an inhibitor of the epithelial neutral amino acid transporter B⁰AT1

(SLC6A19). As specific safety data for JX237 is not publicly available, it must be handled as a

potentially hazardous substance. This protocol is based on established best practices for the

disposal of novel small molecule inhibitors in a laboratory setting. All personnel must adhere to

their institution's specific Environmental Health and Safety (EHS) guidelines in conjunction with

the procedures outlined below.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to assume that JX237 has potential

hazards. All handling and disposal operations should be conducted within a certified chemical

fume hood.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Safety goggles with side shields.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat and appropriate protective clothing.

Quantitative Disposal Limits
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The following table summarizes key quantitative limits for the accumulation of hazardous

chemical waste in a laboratory setting, as mandated by regulations such as the Resource

Conservation and Recovery Act (RCRA).[1][2] Adherence to these limits is crucial for

maintaining regulatory compliance and ensuring a safe laboratory environment.

Parameter Limit Regulatory Context

Maximum Hazardous Waste

Volume
55 gallons

This is the maximum volume of

hazardous waste that can be

accumulated in a Satellite

Accumulation Area (SAA) at

any one time.[1]

Maximum Acutely Toxic Waste

(P-listed)

1 quart (liquid) or 1 kilogram

(solid)

For substances designated as

acutely toxic (P-listed), a much

lower accumulation limit is

enforced.[1] JX237 should be

treated with this level of

caution in the absence of

specific toxicity data.

Maximum Accumulation Time

Up to 12 months (as long as

volume limits are not

exceeded)

Hazardous waste containers

can be stored in an SAA for up

to one year from the date

waste was first added,

provided the volume limits are

not surpassed.[1] Some

institutions may have stricter

policies, such as requiring

removal within six months.[2]

Container Headspace At least one-inch

To allow for expansion of the

contents, containers should

not be filled to the very top. A

minimum of one inch of

headspace is recommended.

Step-by-Step Disposal Protocol for JX237
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The proper disposal of JX237 is a critical component of laboratory safety and environmental

responsibility. The following procedural steps must be followed:

1. Waste Identification and Segregation:

Treat all JX237 waste as hazardous chemical waste.

Segregate JX237 waste from other waste streams to avoid incompatible chemical reactions.

[3] This includes separating solid waste from liquid waste.

Solid Waste: Includes contaminated personal protective equipment (gloves, etc.), weigh

boats, and empty vials.

Liquid Waste: Includes unused stock solutions, experimental solutions containing JX237,

and the first rinse of any container that held the compound.[4]

2. Waste Collection and Containerization:

Use a designated, leak-proof hazardous waste container that is chemically compatible with

JX237 and any solvents used.[3][5]

Ensure the container has a secure, tight-fitting lid and is kept closed except when adding

waste.[1]

3. Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "JX237".

The composition and concentration of the waste.

The accumulation start date (the date waste was first added to the container).[6]

The Principal Investigator's name and lab location.
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4. Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[1][3]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[5]

Ensure the storage area is well-ventilated and that secondary containment is used for liquid

waste.[6]

5. Disposal Request and Pickup:

Once the waste container is full or nearing its accumulation time limit, arrange for its disposal

through your institution's Environmental Health and Safety (EHS) department.[1][7]

Follow your institution's specific procedures for requesting a chemical waste pickup.[4]

6. Empty Container Disposal:

A container that held JX237 is not considered empty until it has been triple-rinsed.

The first rinse must be collected and disposed of as hazardous liquid waste.[4][8]

After thorough rinsing, deface or remove the original label before disposing of the container

according to your institution's guidelines for non-hazardous solid waste.[4][7]

Experimental Protocol: Waste Characterization
In the absence of a Safety Data Sheet (SDS) for JX237, a general waste characterization

should be assumed based on the four hazardous waste characteristics defined by the EPA:[1]

[5]

Ignitability: While unlikely for a solid compound, solutions in flammable solvents would be

considered ignitable.

Corrosivity: Assumed to be non-corrosive unless dissolved in a corrosive solvent.
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Reactivity: Treat as non-reactive with water, but avoid mixing with strong oxidizing or

reducing agents.

Toxicity: Assume JX237 is toxic and handle accordingly.

JX237 Disposal Workflow
The following diagram illustrates the procedural workflow for the safe disposal of JX237.
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Step 1: Generation & Segregation

Step 2: Collection & Labeling

Step 3: Storage

Step 4: Disposal

JX237 Waste Generated
(Solid & Liquid)

Segregate Solid Waste
(Gloves, Vials)

Segregate Liquid Waste
(Solutions, Rinsate)

Collect in Designated
Hazardous Waste Container

Label Container:
'Hazardous Waste', Name, Date

Store in Satellite
Accumulation Area (SAA)

Use Secondary Containment
for Liquids

Request Pickup from
Institutional EHS

EHS Transports for
Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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